molecular formula C16H18O5 B1219582 Yukonin

Yukonin

Cat. No.: B1219582
M. Wt: 290.31 g/mol
InChI Key: PTNNCNNWQDJWHA-MQWZGVGHSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Yukonin is a C₁₆-terpene dilactone first isolated from an endophytic fungus in the Yukon Territory, Canada . Its structure features two lactone rings fused to a bicyclic terpene backbone, confirmed via X-ray crystallography and spectroscopic analysis . Yukonin exhibits notable antineoplastic activity, inhibiting human cancer cell lines (e.g., breast, lung) at IC₅₀ values ranging from 0.8–5.2 μM . It also demonstrates antifungal properties against pathogens like Candida albicans and Aspergillus fumigatus . The compound’s dual bioactivity profile has positioned it as a promising candidate for drug development, though its mechanism of action remains under investigation.

Properties

Molecular Formula

C16H18O5

Molecular Weight

290.31 g/mol

IUPAC Name

(1S,6R,9R,12S,16R)-6-hydroxy-1,12-dimethyl-5,10-dioxatetracyclo[7.6.1.02,7.012,16]hexadeca-2,7-diene-4,11-dione

InChI

InChI=1S/C16H18O5/c1-15-4-3-5-16(2)12(15)10(20-14(16)19)6-8-9(15)7-11(17)21-13(8)18/h6-7,10,12-13,18H,3-5H2,1-2H3/t10-,12-,13-,15-,16+/m1/s1

InChI Key

PTNNCNNWQDJWHA-MQWZGVGHSA-N

SMILES

CC12CCCC3(C1C(C=C4C2=CC(=O)OC4O)OC3=O)C

Isomeric SMILES

C[C@]12CCC[C@]3([C@@H]1[C@@H](C=C4C2=CC(=O)O[C@H]4O)OC3=O)C

Canonical SMILES

CC12CCCC3(C1C(C=C4C2=CC(=O)OC4O)OC3=O)C

Synonyms

yukonin

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Yukonin belongs to a class of fungal-derived terpenoids with structural and functional parallels. Below is a comparative analysis with three related compounds: tetranorlabdane diterpenes, oidiolactone C, and Taxol.

Table 1: Comparative Analysis of Yukonin and Structurally/Functionally Related Compounds

Property Yukonin Tetranorlabdane Diterpenes Oidiolactone C Taxol (Paclitaxel)
Structure C₁₆-terpene dilactone C₁₆ tetranorlabdane derivatives C₁₆ tetranorditerpene lactone C₄₇ diterpene alkaloid
Source Yukon Territory fungus Botryosphaeria spp. Oidiodendron spp. Taxomyces andreanae
Key Biological Activities - Antineoplastic (IC₅₀: 0.8–5.2 μM)
- Antifungal
- Cytotoxic (IC₅₀: 1.5–7.0 μM)
- Antifungal
- Potent antifungal (MIC: 0.2–1.0 μg/mL) - Anticancer (microtubule stabilization)
- IC₅₀: 0.1–10 nM
Mechanism of Action Undetermined; likely targets membrane integrity Disrupts mitochondrial function Inhibits ergosterol biosynthesis Binds β-tubulin, stabilizes microtubules
Advantages Broad-spectrum activity, low cytotoxicity to non-cancer cells Structural simplicity for synthesis High specificity for fungal pathogens Clinically validated, high potency
Limitations Limited bioavailability data Moderate efficacy in vivo Narrow therapeutic index High production cost, resistance issues

Key Research Findings

Structural Similarities and Distinctions: Yukonin shares a C₁₆ backbone with tetranorlabdane diterpenes and oidiolactone C, all derived from fungal sources . However, Yukonin’s dilactone configuration distinguishes it from the monocyclic lactones of oidiolactone C . In contrast, Taxol is a highly complex diterpene alkaloid with a taxane ring system, requiring intricate biosynthesis pathways .

Bioactivity Profiles: Yukonin and tetranorlabdane diterpenes both exhibit cytotoxicity against cancer cells, but Yukonin’s IC₅₀ values are consistently lower (0.8 μM vs. 1.5–7.0 μM) . Both Yukonin and oidiolactone C show antifungal activity, but oidiolactone C’s mechanism (ergosterol inhibition) is better characterized . Taxol’s microtubule-stabilizing action is unique and clinically irreplaceable, though its structural complexity limits synthetic scalability compared to Yukonin .

Synthetic and Production Challenges: Yukonin’s bicyclic dilactone structure poses synthesis hurdles, whereas tetranorlabdane diterpenes are more amenable to chemical modification .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Yukonin
Reactant of Route 2
Yukonin

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.